Cas no 139625-86-8 (1,1'-Biphenyl, 3-fluoro-4'-methyl-4-(octyloxy)-)

1,1'-Biphenyl, 3-fluoro-4'-methyl-4-(octyloxy)- structure
139625-86-8 structure
Product Name:1,1'-Biphenyl, 3-fluoro-4'-methyl-4-(octyloxy)-
CAS No:139625-86-8
MF:C21H27FO
MW:314.436889886856
CID:1276368
PubChem ID:20433392
Update Time:2025-04-20

1,1'-Biphenyl, 3-fluoro-4'-methyl-4-(octyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 3-fluoro-4'-methyl-4-(octyloxy)-
    • 2-fluoro-4-(4-methylphenyl)-1-octoxybenzene
    • 139625-86-8
    • SCHEMBL10979375
    • DTXSID00607038
    • 3-FLUORO-4'-METHYL-4-(OCTYLOXY)-1,1'-BIPHENYL
    • Inchi: 1S/C21H27FO/c1-3-4-5-6-7-8-15-23-21-14-13-19(16-20(21)22)18-11-9-17(2)10-12-18/h9-14,16H,3-8,15H2,1-2H3
    • InChI Key: USUYCTSMEVCYPL-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1OCCCCCCCC)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 314.20471
  • Monoisotopic Mass: 314.20459364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 9
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.4
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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